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Compound of Interest

Compound Name: SKLB0565
Cat. No.: B15143523
Get Quote
\ J

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides essential guidance on the
proper disposal of SKLB0565, a potent tubulin inhibitor utilized in colorectal carcinoma
research. Adherence to these procedures is critical for minimizing environmental impact and
maintaining a safe research environment.

Chemical and Physical Properties of SKLB0565

A comprehensive understanding of a compound's properties is the first step toward safe
handling and disposal. Below is a summary of the available data for SKLB0565.
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Property Value Reference
Chemical Formula C20H25CLN60O [1]
Molecular Weight 400.91 g/mol [1]
CAS Number 2414607-10-4 [1]
Appearance Powder [1]

2 years at -20°C (Powder); 2
Storage Conditions weeks at 4°C in DMSO; 6 [1]
months at -80°C in DMSO

Hazard Assessment

While a specific Safety Data Sheet (SDS) for SKLB0565 is not publicly available, a safety data
sheet for a structurally related compound, SKLB-D18, indicates that it is harmful if swallowed
and very toxic to aquatic life with long-lasting effects[2]. Given the cytotoxic nature of tubulin
inhibitors, it is prudent to handle SKLB0565 as a hazardous chemical.

Personal Protective Equipment (PPE)

Before handling SKLB0565, all personnel must be equipped with the following standard
laboratory PPE:

o Safety goggles or a face shield

o Chemical-resistant gloves (nitrile or neoprene)
e Alab coat

Disposal Procedures for SKLB0565

The following step-by-step instructions outline the proper disposal of SKLB0565 and its
associated waste. These procedures are designed to comply with general hazardous waste
regulations. Researchers should always consult their institution's specific hazardous waste
management guidelines.
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Step 1: Waste Segregation and Collection

Solid Waste: Collect all solid waste contaminated with SKLB0565, including unused powder,
contaminated personal protective equipment (gloves, etc.), and labware (e.g., pipette tips,
tubes), in a designated, leak-proof, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing SKLB0565, such as solutions in DMSO or
other solvents, in a separate, sealed, and clearly labeled hazardous waste container. Do not
mix with other solvent waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

Sharps Waste: Any sharps, such as needles or blades, contaminated with SKLB0565 must
be disposed of in a desighated sharps container that is puncture-resistant and leak-proof.

Step 2: Labeling of Hazardous Waste Containers

Properly label all waste containers with the following information:
The words "Hazardous Waste"

The full chemical name: "SKLB0565"

The concentration and quantity of the waste

The date of accumulation

The name of the principal investigator or lab contact

Step 3: Storage of Hazardous Waste

Store hazardous waste containers in a designated, secure area away from general laboratory
traffic. Ensure the storage area is well-ventilated and has secondary containment to prevent
spills.

Step 4: Scheduling a Waste Pickup

Contact your institution's EHS office to schedule a pickup for the hazardous waste. Do not
dispose of SKLB0565 down the drain or in the regular trash.
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Emergency Procedures
In the event of a spill or accidental exposure, follow these procedures:
e Spill:

Evacuate the immediate area.

[¢]

[e]

Alert your supervisor and the EHS office.

o

If trained and equipped, contain the spill using a chemical spill kit.

[¢]

Avoid generating dust from solid spills.

e Skin Contact:
o Immediately flush the affected area with copious amounts of water for at least 15 minutes.
o Remove contaminated clothing.
o Seek medical attention.

e Eye Contact:

o Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the
eyelids open.

o Seek immediate medical attention.
e Ingestion:

o Do not induce vomiting.

o Seek immediate medical attention.
Experimental Workflow for SKLB0565 Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of SKLB0565 waste.
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Caption: SKLB0565 Waste Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15143523?utm_src=pdf-custom-synthesis#bc-rfq
https://dcchemicals.com/product_show-sklb0565.html?datasheet=datasheet
https://dcchemicals.com/msds/MSDS_DC77119.html
https://www.benchchem.com/product/b15143523/docs#safeguarding-research-proper-disposal-procedures-for-sklb0565
https://www.benchchem.com/product/b15143523/docs#safeguarding-research-proper-disposal-procedures-for-sklb0565
https://www.benchchem.com/product/b15143523/docs#safeguarding-research-proper-disposal-procedures-for-sklb0565
https://www.benchchem.com/product/b15143523/docs#safeguarding-research-proper-disposal-procedures-for-sklb0565
https://www.benchchem.com/product/b15143523?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143523?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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